Cas no 1379335-16-6 (Methyl 3-amino-2-bromoisonicotinate)

• Product Name: Methyl 3-amino-2-bromoisonicotinate
• CAS No: 1379335-16-6
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD17214979
• CID: 4592681
• PubChem ID: 96536880
• Update Time: 2025-10-05

Methyl 3-amino-2-bromoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-bromoisonicotinate
• methyl 3-amino-2-bromopyridine-4-carboxylate
• SY244417
• F30315
• A934699
• MFCD17214979
• Methyl3-amino-2-bromoisonicotinate
• AS-48313
• EN300-746200
• AKOS027335151
• 1379335-16-6
• CS-W000667

• MDL： MFCD17214979
• Inchi： 1S/C7H7BrN2O2/c1-12-7(11)4-2-3-10-6(8)5(4)9/h2-3H,9H2,1H3
• InChI Key： LFIVXETXQXFVHS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)OC)C=CN=1)N

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2